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Introduction

SAR107375E is a potent, small-molecule anticoagulant that exhibits dual inhibitory activity
against two key enzymes in the coagulation cascade: Factor Xa (FXa) and Factor lla
(thrombin).[1][2] This direct-acting anticoagulant was developed to provide a therapeutic effect
in the treatment and prevention of thromboembolic disorders. This guide provides a
comprehensive overview of SAR107375E, including its pharmacological profile, and discusses
the role of its deuterated impurity, SAR107375E Impurity 14-d8, in the analytical workflow.

SAR107375E Impurity 14-d8: CAS Number and
Analytical Role

A specific CAS (Chemical Abstracts Service) number for SAR107375E Impurity 14-d8 is not
publicly available in chemical databases. Commercial suppliers of this compound list the CAS
number as "N/A" (Not Available).
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The designation "d8" signifies that this molecule is a deuterated isotopologue of "Impurity 14" of
the parent compound, SAR107375E. The molecular formula for SAR107375E Impurity 14-d8
is C24H22D8CIN506S2. Deuterated compounds are commonly synthesized for use as internal
standards in quantitative bioanalytical methods, such as liquid chromatography-mass
spectrometry (LC-MS). These standards are essential for accurately measuring the
concentration of the non-deuterated analyte in biological matrices by correcting for variations
during sample processing and analysis. While the exact structure of "Impurity 14" is not
detailed in the available literature, it is likely a process-related impurity or a metabolite of
SAR107375E.

Core Compound: SAR107375E
Mechanism of Action

SAR107375E functions as a direct inhibitor of both Factor Xa and thrombin, critical serine
proteases in the blood coagulation cascade.[1] By inhibiting Factor Xa, it blocks the conversion
of prothrombin to thrombin. The subsequent inhibition of thrombin prevents the conversion of
fibrinogen to fibrin, a key component of blood clots.[3] This dual-inhibition mechanism offers a
potentially potent anticoagulant effect.[2]

Signaling Pathway Diagram

The following diagram illustrates the coagulation cascade and the points of inhibition by
SAR107375E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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